Cas no 62883-86-7 (2-Propenoic acid, 2-(pentyloxy)-1-[(pentyloxy)methyl]ethyl ester)

• Product Name: 2-Propenoic acid, 2-(pentyloxy)-1-[(pentyloxy)methyl]ethyl ester
• CAS No: 62883-86-7
• MF: C₁₆H₃₀O₄
• MW: 286.407005786896
• CID: 429237
• PubChem ID: 71381990
• Update Time: 2025-04-19

2-Propenoic acid, 2-(pentyloxy)-1-[(pentyloxy)methyl]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(pentyloxy)-1-[(pentyloxy)methyl]ethyl ester
• 1,3-dipentoxypropan-2-yl prop-2-enoate
• 1,3-BIS(PENTYLOXY)PROPAN-2-YL PROP-2-ENOATE
• DTXSID60804400
• 62883-86-7

• Inchi： 1S/C16H30O4/c1-4-7-9-11-18-13-15(20-16(17)6-3)14-19-12-10-8-5-2/h6,15H,3-5,7-14H2,1-2H3
• InChI Key： YRFWGRKMBRKCMN-UHFFFAOYSA-N
• SMILES： O(CCCCC)CC(COCCCCC)OC(C=C)=O

Computed Properties

• Exact Mass: 286.2145
• Monoisotopic Mass: 286.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76